Cas no 61951-51-7 (Disperse Blue 124)

Disperse Blue 124 structure
Disperse Blue 124 structure
Product Name:Disperse Blue 124
CAS No:61951-51-7
MF:C16H19N5O4S
MW:377.41816163063
MDL:MFCD03098935
CID:508947
PubChem ID:84802
Update Time:2025-04-19

Disperse Blue 124 Chemical and Physical Properties

Names and Identifiers

    • Disperse Blue 124
    • 1,3-DIPROPYL-8-PHENYLXANTHINE
    • 124MIX
    • DISPERSEBLUE106
    • 15141-18-1
    • C.I. Disperse Blue 124
    • 2-(ethyl{3-methyl-4-[(5-nitro-1,3-thiazol-2-yl)diazenyl]phenyl}amino)ethyl acetate
    • 2-(ethyl(3-methyl-4-((5-nitro-1,3-thiazol-2-yl)diazenyl)phenyl)amino)ethyl acetate
    • 2-(N-Ethyl-4-((5-nitrothiazol-2-yl)azo)-m-toluidino)ethyl acetate
    • NS00051417
    • W-110405
    • SCHEMBL25292441
    • 2-[N-ETHYL-4-[(5-NITROTHIAZOL-2-YL)AZO]-M-TOLUIDINO]ETHYL ACETATE
    • Serisol 2RD
    • Ethanol, 2-[ethyl[3-methyl-4-[2-(5-nitro-2-thiazolyl)diazenyl]phenyl]amino]-, 1-acetate
    • 61951-51-7
    • CHEBI:59605
    • EINECS 239-203-6
    • HMAJVAFLGGPIPN-UHFFFAOYSA-N
    • 2-[N-ethyl-3-methyl-4-[(5-nitro-1,3-thiazol-2-yl)diazenyl]anilino]ethyl acetate
    • AKOS015902614
    • Disperse Blue 124 100 microg/mL in Acetonitrile
    • DTXSID40864562
    • Epitope ID:131801
    • Q27126800
    • MDL: MFCD03098935
    • Inchi: 1S/C16H19N5O4S/c1-4-20(7-8-25-12(3)22)13-5-6-14(11(2)9-13)18-19-16-17-10-15(26-16)21(23)24/h5-6,9-10H,4,7-8H2,1-3H3/b19-18+
    • InChI Key: HMAJVAFLGGPIPN-VHEBQXMUSA-N
    • SMILES: S1C(=CN=C1/N=N/C1C=CC(=CC=1C)N(CC)CCOC(C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 377.11600
  • Monoisotopic Mass: 377.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 515
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.35
  • Boiling Point: 545.7 °C at 760mmHg
  • Flash Point: 283.8 °C
  • Refractive Index: 1.631
  • PSA: 141.21000
  • LogP: 4.68770

Disperse Blue 124 Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H301-H317
  • Warning Statement: P280-P301+P310
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • WGK Germany:2
  • Hazard Category Code: 22-43
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22

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